molecular formula C7H8BrNO B8689721 1-(4-Bromo-pyridin-3-yl)-ethanol

1-(4-Bromo-pyridin-3-yl)-ethanol

Cat. No.: B8689721
M. Wt: 202.05 g/mol
InChI Key: MTMDKUMNCWABNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromo-pyridin-3-yl)-ethanol is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H8BrNO

Molecular Weight

202.05 g/mol

IUPAC Name

1-(4-bromopyridin-3-yl)ethanol

InChI

InChI=1S/C7H8BrNO/c1-5(10)6-4-9-3-2-7(6)8/h2-5,10H,1H3

InChI Key

MTMDKUMNCWABNS-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C=CN=C1)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-pyridine-3-carbaldehyde (400 mg, 2.15 mmol) in THF (10 mL) at −78° C. was added dropwise 3.0 M methylmagnesium bromide solution in THF (1.08 mL). After 15 min, the reaction mixture was quenched with saturated ammonium chloride solution and extracted with ethyl acetate, then purified by flash chromatography eluted with 50% ethyl acetate in hexane to yield 1-(4-bromo-pyridin-3-yl)-ethanol as white crystals.
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
1.08 mL
Type
solvent
Reaction Step One

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